Cas no 1316221-44-9 (1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one
• CAS No: 1316221-44-9
• MF: C₁₅H₂₁BrN₂O
• MW: 325.244043111801
• MDL: MFCD19691647
• CID: 4694211
• Update Time: 2025-07-25

1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one
• 1-{3-[(6-bromopyridin-2-yl)methyl]pyrrolidin-1-yl}-2,2-dimethylpropan-1-one
• 1-[3-(6-Bromo-pyridin-2-ylmethyl)-pyrrolidin-1-yl]-2,2-dimethyl-propan-1-one

• MDL： MFCD19691647
• Inchi： 1S/C15H21BrN2O/c1-15(2,3)14(19)18-8-7-11(10-18)9-12-5-4-6-13(16)17-12/h4-6,11H,7-10H2,1-3H3
• InChI Key： YZJKCPMJLYOWFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC2CN(C(C(C)(C)C)=O)CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Topological Polar Surface Area: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one (CAS No. 1316221-44-9)

The compound 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one (CAS No. 1316221-44-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a 6-bromopyridin-2-yl moiety and a pyrrolidin-1-yl group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for high-purity intermediates like 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one has surged, driven by advancements in pharmaceutical R&D and agrochemical innovation. The compound's CAS No. 1316221-44-9 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry. Its structural complexity and functional groups make it a valuable building block for designing molecules with enhanced efficacy and selectivity.

One of the key trends in the scientific community is the exploration of sustainable synthesis methods for complex intermediates. 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one is no exception, with researchers investigating greener catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with the broader industry shift toward green chemistry and circular economy principles, which are top priorities for many organizations today.

The compound's 6-bromopyridin-2-yl segment is particularly noteworthy, as pyridine derivatives are known for their diverse pharmacological activities. This has led to increased interest in structure-activity relationship (SAR) studies, where scientists aim to optimize the compound's properties for specific applications. Additionally, the pyrrolidin-1-yl group contributes to its conformational flexibility, making it a promising candidate for further derivatization.

From a commercial perspective, 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and advanced intermediates offer tailored solutions for its production, catering to the needs of pharmaceutical and agrochemical clients. The compound's CAS No. 1316221-44-9 is a critical identifier in procurement processes, ensuring accurate sourcing and quality control.

In conclusion, 1-(3-((6-Bromopyridin-2-yl)methyl)pyrrolidin-1-yl)-2,2-dimethylpropan-1-one represents a fascinating area of research and development. Its multifaceted applications, combined with the growing emphasis on sustainable chemistry and precision synthesis, position it as a compound of enduring significance. As scientific inquiries continue to evolve, this molecule is likely to remain at the forefront of innovation in its respective fields.